N-[6-(4-chlorophenyl)-4-methyl-2-oxo-2H-pyran-3-yl]-4-methylbenzenecarboxamide

• IUPAC Name: N-[6-(4-chlorophenyl)-4-methyl-2-oxopyran-3-yl]-4-methylbenzamide
• InChI: InChI=1S/C20H16ClNO3/c1-12-3-5-15(6-4-12)19(23)22-18-13(2)11-17(25-20(18)24)14-7-9-16(21)10-8-14/h3-11H,1-2H3,(H,22,23)
• InChI Key: SAGNQAAEDXSOHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=C(C=C(OC2=O)C3=CC=C(C=C3)Cl)C
• Molecular Formula: C20H16ClNO3
• Molecular Weight: 353.8 g/mol
• CAS No.: 478067-14-0

Description

N-[6-(4-chlorophenyl)-4-methyl-2-oxo-2H-pyran-3-yl]-4-methylbenzenecarboxamide is a useful research compound. Its molecular formula is C20H16ClNO3 and its molecular weight is 353.8. The purity is usually 95%.
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Scientific Research Applications

Analytical Methods in Research

Analytical Techniques for Antioxidant Activity Assessment : This review highlights various analytical methods used to determine the antioxidant activity of compounds, emphasizing the importance of detecting mechanism, applicability, advantages, and disadvantages of these methods. These techniques are crucial for evaluating the potential therapeutic effects of new compounds, including their antioxidant properties which could be relevant for research into compounds similar to "N-[6-(4-chlorophenyl)-4-methyl-2-oxo-2H-pyran-3-yl]-4-methylbenzenecarboxamide" (Munteanu & Apetrei, 2021).

Environmental Impact Studies

Chlorophenols in Waste Incineration : Research into the environmental impact of chlorophenols, which are related to the chlorophenyl group in the compound, reveals their role as precursors to dioxins in processes like Municipal Solid Waste Incineration. This is crucial for understanding the environmental persistence and toxicology of chlorophenyl compounds (Peng et al., 2016).

Potential Pharmacological Applications

Anticancer Drug Research : A study exploring tumor specificity and keratinocyte toxicity of various compounds indicates the approach to evaluating potential anticancer applications. This methodology could be applied to assess the pharmacological relevance of "this compound" for developing new anticancer drugs with reduced toxicity (Sugita et al., 2017).